Cas no 2167963-10-0 (N-(2-fluoropropyl)-1-methyl-1H-indol-5-amine)

• Product Name: N-(2-fluoropropyl)-1-methyl-1H-indol-5-amine
• CAS No: 2167963-10-0
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• CID: 5925775
• PubChem ID: 165864076
• Update Time: 2025-05-21

N-(2-fluoropropyl)-1-methyl-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-fluoropropyl)-1-methyl-1H-indol-5-amine
• EN300-1273694
• 2167963-10-0

• Inchi： 1S/C12H15FN2/c1-9(13)8-14-11-3-4-12-10(7-11)5-6-15(12)2/h3-7,9,14H,8H2,1-2H3
• InChI Key： PJTZGAUXKLGYTE-UHFFFAOYSA-N
• SMILES： FC(C)CNC1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 206.12192665g/mol
• Monoisotopic Mass: 206.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17Ų

Additional information on N-(2-fluoropropyl)-1-methyl-1H-indol-5-amine

Introduction to N-(2-fluoropropyl)-1-methyl-1H-indol-5-amine (CAS No. 2167963-10-0)

N-(2-fluoropropyl)-1-methyl-1H-indol-5-amine, with the chemical formula C₁₂H₁₇FN₂, is a significant compound in the field of pharmaceutical research and development. This compound belongs to the indole derivative class, which has garnered considerable attention due to its diverse biological activities. The presence of a fluoro substituent and an amine group in its molecular structure contributes to its unique chemical properties and potential therapeutic applications.

The CAS No. 2167963-10-0 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and consistency in research communications. The molecular structure of N-(2-fluoropropyl)-1-methyl-1H-indol-5-amine features a benzene ring fused with a pyrrole ring, with additional functional groups that enhance its reactivity and biological interactions. The fluoropropyl side chain and the methyl group at the 1-position of the indole ring are particularly noteworthy, as they influence the compound's pharmacokinetic behavior and binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated indole derivatives in drug discovery. The fluoro group is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, making it a valuable moiety in the design of novel therapeutic agents. In particular, studies have demonstrated that fluorine substitution can enhance the bioavailability of small molecules by improving their interaction with biological membranes and target proteins.

N-(2-fluoropropyl)-1-methyl-1H-indol-5-amine has been explored in various preclinical studies for its potential applications in treating neurological disorders, cancer, and inflammatory conditions. The amine group in its structure allows for further derivatization, enabling the synthesis of more complex analogs with tailored biological activities. Researchers have investigated its interactions with enzymes and receptors, uncovering mechanisms that could lead to new treatment strategies.

One of the most intriguing aspects of this compound is its potential as a scaffold for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases. The indole core of N-(2-fluoropropyl)-1-methyl-1H-indol-5-amine mimics natural substrates of kinases, allowing it to bind effectively and modulate their activity. Preliminary studies have shown promising results in inhibiting specific kinases involved in cancer progression, suggesting its utility as a lead compound for further drug development.

The fluoropropyl side chain also contributes to the compound's versatility, enabling interactions with a wide range of biological targets. This feature is particularly valuable in drug design, where selectivity is paramount. By fine-tuning the substitution patterns on the indole ring, chemists can optimize the compound's binding affinity and reduce off-target effects. Such modifications are essential for improving drug efficacy and minimizing side effects.

In addition to its kinase inhibition potential, N-(2-fluoropropyl)-1-methyl-1H-indol-5-amine has been studied for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The compound's ability to modulate inflammatory pathways has been demonstrated in cell-based assays, where it exhibited inhibitory effects on pro-inflammatory cytokines. These findings suggest that it could be a valuable candidate for developing anti-inflammatory therapies.

The synthesis of N-(2-fluoropropyl)-1-methyl-1H-indol-5-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the fluoro substituent and other functional groups efficiently. These methods ensure high yields and purity, which are critical for pharmaceutical applications.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. Unlike many hydrophobic small molecules, N-(2-fluoropropyl)-1-methyl-1H-indol-5-amine exhibits reasonable water solubility due to the presence of polar functional groups. This property facilitates its formulation into various dosage forms, making it more amenable for clinical translation.

Ongoing research continues to explore new derivatives of N-(2-fluoropropyl)-1-methyl-1H-indol-5-amine with improved pharmacological properties. By leveraging computational modeling and high-throughput screening techniques, scientists can rapidly identify promising analogs with enhanced potency and selectivity. These efforts are part of a broader trend toward rational drug design, where computational tools guide the discovery process.

The future prospects for N-(2-fluoropropyl)-1-methyl-1H-indol-5-amine are promising, given its unique structural features and potential therapeutic applications. As research progresses, this compound is expected to contribute significantly to the development of novel treatments for various diseases. Its role as a scaffold for drug discovery underscores the importance of fluorinated indole derivatives in modern medicinal chemistry.